Cas no 34189-74-7 (Iodoethane-13C2)

Iodoethane-13C2 Properties

Names and Identifiers

• Ethane-13C2, iodo-(8CI,9CI)
• Iodoethane-13C2 contains copper as stabilizer
• DTXSID90445966
• Iodoethane-13C2, 99 atom % 13C, contains copper as stabilizer
• iodo(1,2-13C2)ethane
• Ethyl-13C2 iodide
• J-019484
• Iodoethane-13C2
• 34189-74-7
• +Expand

• InChIKey： HVTICUPFWKNHNG-ZDOIIHCHSA-N
• Inchi： InChI=1S/C2H5I/c1-2-3/h2H2,1H3/i1+1,2+1
• SMILES： [13CH3][13CH2]I

Computed Properties

• Exact Mass: 155.94315
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.95031g/mol
• Heavy Atom Count: 3
• Complexity: 2.8
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: n20/D 1.512(lit.)
• Boiling Point: 69-73 °C(lit.)
• Melting Point: -108 °C(lit.)
• Flash Point: >230 °F
• Density: 1.975 g/mL at 25 °C